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Compound of Interest

Compound Name: BDP TMR NHS ester

Cat. No.: B606004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP TMR NHS ester is a bright, photostable, orange-fluorescent dye belonging to the

borondipyrromethene (BODIPY) class of fluorophores.[1] Its N-hydroxysuccinimide (NHS) ester

functional group allows for efficient and specific covalent labeling of primary amines on various

biomolecules, including proteins, peptides, and amine-modified oligonucleotides.[1][2] This

process, known as bioconjugation, is a cornerstone of modern biological research and drug

development, enabling the fluorescent tagging of molecules for a wide range of applications

such as fluorescence microscopy, flow cytometry, and fluorescence polarization assays.[3][4]

BDP TMR is significantly brighter than traditional dyes like TAMRA, making it an excellent

choice for sensitive applications.

These application notes provide detailed protocols for the conjugation of BDP TMR NHS ester
to primary amines on proteins and oligonucleotides, along with important technical data and

troubleshooting guidance.

Product Information and Storage
Proper handling and storage of BDP TMR NHS ester are crucial to maintain its reactivity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606004?utm_src=pdf-interest
https://www.benchchem.com/product/b606004?utm_src=pdf-body
https://www.medchemexpress.com/bodipy-tmr-nhs-ester.html
https://www.medchemexpress.com/bodipy-tmr-nhs-ester.html
https://www.medkoo.com/products/35500
https://www.lumiprobe.com/p/bdp-tmr-nhs-ester
https://www.vulcanchem.com/product/vc520666
https://www.benchchem.com/product/b606004?utm_src=pdf-body
https://www.benchchem.com/product/b606004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name

2,5-dioxopyrrolidin-1-yl 3-(5,5-difluoro-7-(4-

methoxyphenyl)-1,3-dimethyl-5H-5l4,6l4-

dipyrrolo[1,2-c:2',1'-f]diazaborinin-2-

yl)propanoate

Molecular Formula C25H24BF2N3O5

Molecular Weight 495.29 g/mol

Excitation Maximum (λex) ~545 nm

Emission Maximum (λem) ~570 nm

Appearance Solid powder

Solubility
Good in DMSO, DMF, and most organic

solvents

Storage (Unopened)
-20°C in the dark, desiccated, for up to 12

months

Storage (Stock Solution in Anhydrous

DMSO/DMF)
-20°C for 1-2 months

Transportation Room temperature for up to 3 weeks

Reaction Mechanism
The conjugation of BDP TMR NHS ester to a primary amine proceeds via a nucleophilic acyl

substitution reaction. The primary amine group on the biomolecule acts as a nucleophile,

attacking the carbonyl carbon of the NHS ester. This leads to the formation of a stable amide

bond and the release of N-hydroxysuccinimide (NHS) as a byproduct.
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Reactants

Products

BDP TMR-NHS Ester

BDP TMR-Biomolecule
(Stable Amide Bond)

pH 7.2 - 8.5

Biomolecule-NH₂

(Primary Amine)
N-Hydroxysuccinimide

(Byproduct)
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Start

1. Prepare Biomolecule Solution
(Protein or Oligonucleotide)

in Amine-Free Buffer (pH 8.3-8.5)

2. Prepare BDP TMR NHS Ester
Stock Solution in Anhydrous

DMSO or DMF

3. Calculate Dye:Biomolecule
Molar Ratio

4. Add Dye to Biomolecule
and Incubate

(1-4h at RT or overnight at 4°C)

5. Quench Reaction (Optional)
with Tris or Glycine

6. Purify Conjugate
(Gel Filtration, Dialysis, or Precipitation)

7. Analyze Conjugate
(e.g., Determine DOL)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medkoo.com [medkoo.com]

3. lumiprobe.com [lumiprobe.com]

4. BDP TMR NHS ester (485397-12-4) for sale [vulcanchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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